alpha-Methyl-1,3-benzodioxole-5-propanamide
Overview
Description
Alpha-Methyl-1,3-benzodioxole-5-propanamide, also known as AMBDOP, is a synthetic compound with a wide range of applications in the field of scientific research. It is an important intermediate in the synthesis of various drugs and other compounds. AMBDOP has been widely used in the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
Pharmacological Potential :
- Alpha-Methyl-1,3-benzodioxole-5-propanamide derivatives were studied for their potential novel psychoactive effects and suggested to be prototypes of a new pharmacologic class with value in facilitating psychotherapy (Nichols et al., 1986).
Neurotransmitter Release Studies :
- The compound was evaluated for its impact on neurotransmitter release, notably serotonin and dopamine, from rat brain slices. These studies help to understand its interaction with brain chemistry and potential therapeutic applications (Johnson et al., 1986).
Synthesis and Development of Pharmaceuticals :
- This compound has been used in the synthesis of pharmaceuticals, such as Talampanel, showing its value as a chiral building block in drug development (Easwar & Argade, 2003).
Use in Fragrances :
- The compound has applications in the fragrance industry, with detailed studies on its toxicologic and dermatologic profile as a fragrance ingredient (Mcginty et al., 2012).
Neuroscience Research :
- Research on this compound derivatives has contributed to understanding the modulation of neurotransmitter receptor activities, particularly in the context of synaptic responses in the hippocampus (Arai et al., 1994).
Anticancer Research :
- Studies on 1,3-benzodioxole derivatives, including this compound, have revealed their potential as anticancer agents (Micale et al., 2002).
Dermal Absorption and Toxicity Studies :
- The compound's skin absorption and subchronic toxicity have been studied, providing insights into its safety and efficacy as a fragrance material and its dermatological impact (Api et al., 2007).
Mechanism of Action
Target of Action
MMDPPA is categorized as an amphetamine Amphetamines typically target the central nervous system, acting on neurotransmitters such as dopamine, norepinephrine, and serotonin .
Mode of Action
Based on its categorization as an amphetamine, it may act as an agonist at certain neurotransmitter receptors, leading to increased neurotransmitter activity
Biochemical Pathways
Given its classification as an amphetamine, it may influence the monoaminergic system, affecting the release, reuptake, and degradation of monoamine neurotransmitters .
Result of Action
As an amphetamine, it may lead to increased neurotransmitter activity, potentially resulting in heightened alertness, increased concentration, and elevated mood .
Action Environment
Factors such as temperature, pH, and the presence of other substances could potentially affect its stability and efficacy .
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-2-methylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-7(11(12)13)4-8-2-3-9-10(5-8)15-6-14-9/h2-3,5,7H,4,6H2,1H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJHISTBMGKCBDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCO2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201342500 |
Source
|
| Record name | MMDPPA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201342500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
858215-05-1 |
Source
|
| Record name | MMDPPA | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0858215051 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MMDPPA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201342500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | MMDPPA | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9TAE63XAW2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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